{5-[(Cyclopentylamino)methyl]furan-2-yl}methanol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: [5-[(cyclopentylamino)methyl]furan-2-yl]methanol
• InChI: InChI=1S/C11H17NO2/c13-8-11-6-5-10(14-11)7-12-9-3-1-2-4-9/h5-6,9,12-13H,1-4,7-8H2
• InChI Key: IYLRXYVNPJUEOT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NCC2=CC=C(O2)CO

Description

{5-[(Cyclopentylamino)methyl]furan-2-yl}methanol is a furan-derived compound characterized by a hydroxymethyl group at the 2-position of the furan ring and a cyclopentylamino-methyl substituent at the 5-position. Its molecular formula is C₁₂H₁₉NO₂, with a molecular weight of 209.28 g/mol (CAS: 1341640-12-7) . The compound is synthesized via reductive amination or nucleophilic substitution reactions involving furan-2-ylmethanol derivatives and cyclopentylamine.

Preparation Methods

The synthesis of {5-[(Cyclopentylamino)methyl]furan-2-yl}methanol typically involves the reaction of furan derivatives with cyclopentylamine under specific conditions. One common synthetic route includes the use of a furan-2-carbaldehyde derivative, which undergoes a reductive amination reaction with cyclopentylamine in the presence of a reducing agent such as sodium borohydride . The reaction is carried out under controlled temperature and pH conditions to ensure high yield and purity of the product.

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

{5-[(Cyclopentylamino)methyl]furan-2-yl}methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride to yield alcohol derivatives.

Substitution: The furan ring can undergo electrophilic substitution reactions, where the methanol group can be replaced by other functional groups using reagents like halogens or sulfonyl chlorides.

Common reagents and conditions used in these reactions include acidic or basic catalysts, controlled temperatures, and inert atmospheres to prevent unwanted side reactions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

{5-[(Cyclopentylamino)methyl]furan-2-yl}methanol has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis to create complex molecules and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases due to its unique chemical structure.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of {5-[(Cyclopentylamino)methyl]furan-2-yl}methanol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects . For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby reducing inflammation . The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Structural Analogues with Alkylamino Substituents

The cyclopentylamino group in {5-[(Cyclopentylamino)methyl]furan-2-yl}methanol can be replaced with other alkylamino groups, altering hydrophobicity, steric bulk, and reactivity. Key analogues include:

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties/Applications
{5-[(Dimethylamino)methyl]furan-2-yl}methanol	Dimethylamino	155.19	Ranitidine synthesis intermediate
{5-[(Cyclohexylamino)methyl]furan-2-yl}methanol	Cyclohexylamino	223.30	Higher hydrophobicity; drug intermediate
{5-[(Butylamino)methyl]furan-2-yl}methanol	Butylamino	183.24	Intermediate for agrochemicals
{5-[(Phenylamino)methyl]furan-2-yl}methanol	Phenylamino	203.22	Potential bioactivity in aromatic systems

Key Observations :

• Dimethylamino derivatives exhibit lower molecular weights and higher polarity, making them suitable for pharmaceutical intermediates (e.g., ranitidine-related compounds) .
• Cyclohexylamino and cyclopentylamino analogues have increased steric bulk, which may enhance binding affinity in hydrophobic protein pockets .

Furanmethanol Derivatives with Aromatic Substituents

Substitution of the cyclopentylamino group with aromatic or heteroaromatic rings modifies electronic properties and bioactivity:

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties/Applications
[5-(3-Aminophenyl)furan-2-yl]methanol	3-Aminophenyl	189.20	Intermediate for fluorescent probes
[5-(4-Amino-2-methylphenyl)furan-2-yl]methanol	4-Amino-2-methylphenyl	217.25	Anticancer activity (NCI-60 screening)
[5-(4-Methyl-3-nitrophenyl)furan-2-yl]methanol	4-Methyl-3-nitrophenyl	247.22	Nitro group enhances reactivity for catalysis

Key Observations :

• Aminophenyl derivatives (e.g., [5-(3-aminophenyl)furan-2-yl]methanol) are used in synthesizing fluorescent dyes or bioactive molecules due to their electron-donating amino groups .
• Nitro-substituted analogues (e.g., [5-(4-methyl-3-nitrophenyl)furan-2-yl]methanol) are reactive intermediates for further functionalization .

Bioactive Furanmethanol Analogues

Several furanmethanol derivatives exhibit notable biological activity:

• (5-((2-(Hydroxymethyl)-4H-furo[3,2-b]indol-4-yl)methyl)furan-2-yl)methanol: Demonstrates potent anticancer activity against NCI-60 tumor cell lines, attributed to the fused indole-furan system .
• 5-Hydroxymethylfurfural (HMF): A biomass-derived platform chemical used in biofuels and polymer synthesis. Unlike {5-[(Cyclopentylamino)methyl]furan-2-yl}methanol, HMF lacks the amino-methyl group but shares reactivity in acetalization and etherification .

Pharmacological and Industrial Relevance

• Pharmaceuticals: {5-[(Dimethylamino)methyl]furan-2-yl}methanol is critical in synthesizing ranitidine, a histamine H₂-receptor antagonist .
• Agrochemicals: Butylamino and cyclohexylamino derivatives are intermediates in fungicides (e.g., metconazole, triticonazole) .
• Biomaterials : HMF and its cyclic acetal derivatives (e.g., DFM) are precursors for sustainable polymers and fuel additives .